Syntheses and Antibacterial Activities of Tizoxanide, an N-(Nitrothiazolyl)salicylamide, and its O-Aryl Glucuronide
Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A806676K
Abstract
Mild hydrolysis of the broad-spectrum anaerobic antibacterial and antiparasitic agent nitazoxanide 1 affords tizoxanide 2, which is a major metabolite of 1 retaining most of its activity; further metabolism of 2 leads to the O-aryl glucuronide 3, efficiently synthesised in four steps from benzyl salicylate and showing slight antibacterial activity.
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Journal Nameļ¼Journal of Chemical Research, Synopses
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1,2-thiazole-5-carboxylic acid
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